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Compound of Interest

Compound Name: Pentachloroanisole

Cat. No.: B052094

An In-depth Technical Guide to
Pentachloroanisole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of
Pentachloroanisole, including its structure, physicochemical characteristics, and relevant
experimental protocols.

Chemical Structure and Identification

Pentachloroanisole, a halogenated anisole, is characterized by a benzene ring substituted
with five chlorine atoms and one methoxy group.

IUPAC Name: 1,2,3,4,5-pentachloro-6-methoxybenzene[1]

CAS Number: 1825-21-4[1][2][3][4]

Molecular Formula: C7H3ClsO[1][2][3][4][5][6][7]

Synonyms: Pentachlorophenyl methyl ether, Pentachloranisole, Benzene,
pentachloromethoxy-, Methyl pentachlorophenate[1][2][3][5][8]

Caption: Chemical structure of Pentachloroanisole.
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Physicochemical Properties

The key physicochemical properties of Pentachloroanisole are summarized in the table

below. This data is essential for understanding its behavior in various experimental and

environmental settings.

Property Value Reference
Molecular Weight 280.36 g/mol 516171
Appearance Needles or white crystals [1][5]
Melting Point 108-110 °C (226-228 °F) [11[4]1[5][71[9]
Boiling Point 309 °C (at 760 Torr) [4115]

Water Solubility <1 mg/mL at 25 °C (77 °F) [1][9]

Vapor Pressure 0.000592 mmHg [1]

LogP (Octanol/Water Partition & 45
Coefficient) '

[1]

Experimental Protocols

A common method for the synthesis of Pentachloroanisole involves the reaction of

hexachlorobenzene with sodium methoxide.[1]

Principle: This synthesis proceeds via a nucleophilic aromatic substitution reaction, where the

methoxide ion displaces a chloride ion on the hexachlorobenzene ring.

Materials:

Hexachlorobenzene

Sodium methoxide

Methanol (anhydrous)

Pyridine (anhydrous)
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e Apparatus for heating and reflux

o Extraction and purification equipment

Procedure:

Prepare a solution of sodium methoxide in anhydrous methanol.

 In a separate reaction vessel, dissolve hexachlorobenzene in anhydrous pyridine.

e Heat the hexachlorobenzene solution to boiling under reflux.

e Slowly add the sodium methoxide solution to the boiling hexachlorobenzene solution.

e Maintain the reaction mixture at reflux for a specified period, monitoring the reaction
progress by a suitable chromatographic technique (e.g., GC-MS).

o After completion, cool the reaction mixture to room temperature.
e Remove the solvent under reduced pressure.

e The crude product is then purified using techniques such as recrystallization or column
chromatography to yield pure Pentachloroanisole.

Gas chromatography coupled with mass spectrometry (GC/MS) or an electron capture detector
(ECD) are common methods for the analysis of Pentachloroanisole in various matrices.[1]

Principle: The sample is first extracted and cleaned up to remove interfering substances. The
extract is then injected into a gas chromatograph, where Pentachloroanisole is separated
from other components based on its volatility and interaction with the stationary phase of the
column. The separated compound is then detected by a mass spectrometer, which provides
mass-to-charge ratio information for identification and quantification, or by an ECD, which is
highly sensitive to halogenated compounds.

Procedure:

e Sample Preparation:
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o Extraction: Extract the sample (e.g., soil, water, biological tissue) with a suitable organic
solvent (e.g., hexane, dichloromethane).

o Cleanup: Use techniques like gel permeation chromatography or solid-phase extraction to
remove interfering compounds.[1]

e GC Analysis:
o Inject the cleaned-up extract into the GC system.

o Separate the components on a capillary column appropriate for organochlorine pesticide
analysis.

e Detection and Quantification:
o Detect the eluted Pentachloroanisole using MS or ECD.

o Quantify the amount of Pentachloroanisole by comparing the peak area to that of a
known standard.

Metabolic Pathway

Pentachloroanisole is known to be a metabolite of the wood preservative pentachlorophenol
(PCP).[1] Certain microorganisms, such as the fungus Trichoderma virgatum, can methylate
PCP to form Pentachloroanisole.[1] Conversely, Pentachloroanisole can undergo
demethylation to revert to pentachlorophenol.[10]

Metabolic Pathway of Pentachloroanisole

Pentachlorophenol (PCP)

Methylation

e.g., by Trichoderma virgatum) Demethylation

Pentachloroanisole (PCA)
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Caption: Simplified metabolic pathway of Pentachloroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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